Cas no 896346-86-4 (9-methyl-2-(2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one)

• Product Name: 9-methyl-2-(2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one
• CAS No: 896346-86-4
• MF: C₁₆H₁₅N₃OS
• MW: 297.374801874161
• CID: 6467352
• Update Time: 2025-05-19

9-methyl-2-(2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 9-methyl-2-(2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one
• 9-methyl-2-(2-phenylethylsulfanyl)pyrido[1,2-a][1,3,5]triazin-4-one

• Inchi： 1S/C16H15N3OS/c1-12-6-5-10-19-14(12)17-15(18-16(19)20)21-11-9-13-7-3-2-4-8-13/h2-8,10H,9,11H2,1H3
• InChI Key： KEQOYNYYMNHFLW-UHFFFAOYSA-N
• SMILES： N12C=CC=C(C)C1=NC(SCCC1=CC=CC=C1)=NC2=O

Additional information on 9-methyl-2-(2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one

Professional Introduction to Compound with CAS No. 896346-86-4 and Product Name: 9-methyl-2-(2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one

The compound with the CAS number 896346-86-4 and the product name 9-methyl-2-(2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one represents a significant advancement in the field of chemical and biomedical research. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in pharmaceutical development. The molecular framework of this compound consists of a fused triazine ring system combined with a pyridine moiety, which is further functionalized with a methyl group and a sulfanyl substituent at the 2-position. Such structural complexity not only makes it an intriguing subject of study but also opens up diverse possibilities for its utility in drug design and therapeutic interventions.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of triazine derivatives in medicinal chemistry. The 9-methyl-2-(2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one structure exemplifies how modifications at specific positions within the triazine ring can significantly alter its pharmacological properties. The presence of the sulfanyl group at the 2-position introduces a polar moiety that can enhance solubility and binding affinity to biological targets. Moreover, the methyl group at the 9-position contributes to steric stabilization and can influence metabolic pathways. These structural attributes make this compound a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The pyridine ring component is particularly noteworthy, as it is frequently found in biologically active molecules due to its ability to interact with various enzymes and receptors. In particular, studies have shown that pyridine-based compounds can exhibit significant activity against a range of diseases, including infectious diseases and chronic conditions. The 9-methyl-2-(2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one molecule leverages these properties by integrating the pyridine moiety into a more complex triazine system, which may enhance its bioactivity and selectivity.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting specific enzymes involved in disease pathways. The sulfanyl group in this compound is particularly relevant in this context, as it can serve as a key interaction point for binding to biological targets. For instance, sulfanyl-containing compounds have been shown to inhibit enzymes such as kinases and phosphodiesterases, which are often overexpressed in cancer cells. By designing derivatives of 9-methyl-2-(2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one, researchers can fine-tune its interactions with these targets to achieve higher efficacy and fewer side effects.

The synthesis of this compound also presents an interesting challenge for organic chemists. The construction of the fused triazine-pyridine system requires careful planning to ensure regioselectivity and yield optimization. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve the desired structure efficiently. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also highlight the importance of innovative approaches in accessing complex molecular architectures.

From a computational chemistry perspective, virtual screening techniques have been utilized to evaluate the potential bioactivity of 9-methyl-2-(2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one against various biological targets. Molecular docking studies have revealed that this compound can bind effectively to several enzymes and receptors implicated in human diseases. These computational predictions provide valuable insights into its pharmacological profile and guide experimental efforts toward optimizing its therapeutic potential.

The future prospects for this compound are promising, with ongoing research focusing on developing derivatives that exhibit enhanced potency and selectivity. Additionally, exploring its potential as an intermediate in multicomponent reactions could lead to novel synthetic pathways and access to structurally diverse libraries of compounds. As our understanding of biological systems continues to evolve, compounds like 9-methyl-2-(2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one will play an increasingly important role in addressing unmet medical needs.

In conclusion,9-methyl-2-(2-phenylethyl)sulfanyl-4H-pyrido1,2-a1,3,5triazin-4-one represents a significant contribution to the field of chemical biology and drug discovery. Its unique structural features offer numerous opportunities for therapeutic applications across various disease areas. With continued research and development,this compound has the potential to become a valuable tool in advancing biomedical science.